Cas no 1364663-30-8 (2 - Methyl - 6 - [bis(tert - butoxycarbonyl) - amino] - 4 - aminopyrimidine)

• Product Name: 2 - Methyl - 6 - [bis(tert - butoxycarbonyl) - amino] - 4 - aminopyrimidine
• CAS No: 1364663-30-8
• MF: C₁₅H₂₄N₄O₄
• MW: 324.375463485718
• MDL: MFCD21648230
• CID: 1004037
• PubChem ID: 56973357
• Update Time: 2025-08-02

2 - Methyl - 6 - [bis(tert - butoxycarbonyl) - amino] - 4 - aminopyrimidine Chemical and Physical Properties

Names and Identifiers

• 2 - Methyl - 6 - [bis(tert - butoxycarbonyl) - amino] - 4 - aminopyrimidine
• 2-methyl-6-[bis(tert-butoxycarbonyl)amino]-4-aminopyrimidine
• Di-tert-butyl (6-amino-2-methylpyrimidin-4-yl)carbamate
• tert-Butyl (6-amino-2-methylpyrimidin-4-yl)(tert-butyl)carbamate
• (6-amino-2-methylpyrimidin-4-yl)-bis-carbamic acid tert-butyl ester
• 2-mehtyl-6-[bis(tert-butoxycarbonyl)amino]-4-aminopyrimidine
• ACN-S001421
• QC-757
• tert-butyl N-(6-amino-2-methylpyrimidin-4-yl)-N-(tert-butoxycarbonyl)carbamate
• CS-0120453
• CS2172
• 1364663-30-8
• 2-Methyl-6-[bis(tert-butoxycarbonyl)-amino]-4-aminopyrimidine
• DTXSID00719908
• DB-356231
• tert-Butyl N-(6-amino-2-methyl-pyrimidin-4-yl)-N-tert-butoxycarbonyl-carbamate
• MFCD21648230
• AKOS025213460
• (6-Amino-2-methylpyrimidin-4-yl)-N-(tert-butoxycarbonyl)carbamic acid tert-butyl ester
• Di-tert-butyl (6-amino-2-methylpyrimidin-4-yl)-2-imidodicarbonate
• tert-butyl N-(6-amino-2-methylpyrimidin-4-yl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate

• MDL： MFCD21648230
• Inchi： 1S/C15H24N4O4/c1-9-17-10(16)8-11(18-9)19(12(20)22-14(2,3)4)13(21)23-15(5,6)7/h8H,1-7H3,(H2,16,17,18)
• InChI Key： ZVNGOQZUIDSNRF-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=C(N)N=C(C)N=1)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.17975526g/mol
• Monoisotopic Mass: 324.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Additional information on 2 - Methyl - 6 - [bis(tert - butoxycarbonyl) - amino] - 4 - aminopyrimidine

Comprehensive Overview of 2-Methyl-6-[bis(tert-butoxycarbonyl)-amino]-4-aminopyrimidine (CAS No. 1364663-30-8)

2-Methyl-6-[bis(tert-butoxycarbonyl)-amino]-4-aminopyrimidine (CAS No. 1364663-30-8) is a specialized pyrimidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, often abbreviated as Boc-protected aminopyrimidine, is widely recognized for its role as a building block in the development of small-molecule drugs and biologically active compounds. Its unique structure, featuring tert-butoxycarbonyl (Boc) groups, makes it a valuable intermediate for peptide synthesis and medicinal chemistry.

The growing interest in 2-Methyl-6-[bis(tert-butoxycarbonyl)-amino]-4-aminopyrimidine is driven by its versatility in drug discovery and cancer research. Researchers frequently search for "Boc-protected pyrimidine uses" or "CAS 1364663-30-8 synthesis methods," reflecting the demand for efficient chemical modifications and scalable production. This compound’s amino-protecting groups are particularly useful in multi-step organic reactions, ensuring stability during complex syntheses.

In the context of AI-driven drug design, 2-Methyl-6-[bis(tert-butoxycarbonyl)-amino]-4-aminopyrimidine has gained attention as a computational chemistry target. Searches like "pyrimidine derivatives in machine learning" highlight its relevance in predictive modeling for molecular properties. The compound’s structural motifs are often analyzed using quantum mechanical calculations to optimize binding affinity in enzyme inhibitors.

From an industrial perspective, CAS 1364663-30-8 is critical for high-throughput screening (HTS) in pharmaceutical manufacturing. Its solubility and reactivity profiles are frequently studied, with queries such as "Boc-aminopyrimidine solubility in DMSO" being common. The compound’s stability under acidic conditions also makes it suitable for solid-phase peptide synthesis (SPPS), a technique pivotal in bioconjugation and antibody-drug conjugate development.

Environmental and green chemistry trends have further influenced research on 2-Methyl-6-[bis(tert-butoxycarbonyl)-amino]-4-aminopyrimidine. Scientists explore "eco-friendly Boc deprotection" methods to align with sustainable synthesis practices. The compound’s low toxicity and compatibility with catalytic hydrogenation techniques position it as a candidate for green solvent-based reactions.

In summary, 2-Methyl-6-[bis(tert-butoxycarbonyl)-amino]-4-aminopyrimidine (CAS No. 1364663-30-8) is a cornerstone in modern organic chemistry and drug development. Its applications span proteomics, kinase inhibitor design, and material science, addressing key challenges in personalized medicine and biomaterial engineering. As demand for tailored therapeutics grows, this compound remains a focal point for innovation.